Cas no 926247-14-5 (4-Fluoro-3-(Prop-2-En-1-Yl)SulfamoylBenzoic Acid)

• Product Name: 4-Fluoro-3-(Prop-2-En-1-Yl)SulfamoylBenzoic Acid
• CAS No: 926247-14-5
• MF: C₁₀H₁₀FNO₄S
• MW: 259.254105091095
• MDL: MFCD09041190
• CID: 4665555
• PubChem ID: 16767793
• Update Time: 2025-08-02

4-Fluoro-3-(Prop-2-En-1-Yl)SulfamoylBenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-fluoro-3-[(2-propen-1-ylamino)sulfonyl]-
• 4-fluoro-3-[(prop-2-en-1-yl)sulfamoyl]benzoic acid
• 4-Fluoro-3-(Prop-2-En-1-Yl)SulfamoylBenzoic Acid

• MDL： MFCD09041190
• Inchi： 1S/C10H10FNO4S/c1-2-5-12-17(15,16)9-6-7(10(13)14)3-4-8(9)11/h2-4,6,12H,1,5H2,(H,13,14)
• InChI Key： HKJXODOYNLXZLB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(F)C(S(NCC=C)(=O)=O)=C1

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 443.7±55.0 °C at 760 mmHg
• Flash Point: 222.1±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Fluoro-3-(Prop-2-En-1-Yl)SulfamoylBenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Fluoro-3-(Prop-2-En-1-Yl)SulfamoylBenzoic Acid

4-Fluoro-3-(Prop-2-En-1-Yl)SulfamoylBenzoic Acid: A Comprehensive Overview

The compound with CAS No. 926247-14-5, known as 4-Fluoro-3-(Prop-2-enyl)sulfamoylbenzoic acid, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising pharmacological properties. In this article, we will delve into its structural characteristics, synthesis methods, pharmacological activities, and potential applications in drug development.

The chemical structure of 4-fluoro-3-(propenyl)sulfamoylbenzoic acid is characterized by a benzoic acid backbone with a fluorine substituent at the para position and a sulfamoyl group attached to the meta position. The sulfamoyl group is further substituted with a propenyl moiety, which introduces additional electronic and steric effects. This combination of functional groups makes the compound highly versatile and amenable to further modifications for specific applications.

Recent studies have highlighted the importance of sulfamoylbenzoic acids in drug design due to their ability to modulate various biological targets. The presence of the fluorine atom in the structure enhances the compound's lipophilicity, which is crucial for improving bioavailability. Moreover, the propenyl group introduces conjugation, potentially influencing the compound's electronic properties and reactivity.

The synthesis of 4-fluoro-3-(propenyl)sulfamoylbenzoic acid involves a multi-step process that typically starts with the preparation of the benzoic acid derivative. The introduction of the fluorine substituent is achieved through electrophilic substitution reactions, while the sulfamoyl group is introduced via nucleophilic substitution or coupling reactions. The propenyl group is incorporated through alkylation or conjugate addition reactions, depending on the desired stereochemistry and regioselectivity.

Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for synthesizing such compounds. For instance, microwave-assisted synthesis has been employed to accelerate reaction rates and improve yields. Additionally, catalytic systems based on transition metals have been explored to enhance selectivity and reduce byproduct formation.

Pharmacologically, 4-fluoro-3-(propenyl)sulfamoylbenzoic acid has shown promising activity in several biological assays. Preclinical studies indicate that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Furthermore, its ability to modulate ion channels has been investigated, suggesting its potential role in treating neurological disorders.

In terms of applications, sulfamoylbenzoic acids are being explored as scaffolds for designing small-molecule inhibitors targeting various disease-related proteins. The incorporation of the propenyl group allows for additional functionalization, enabling researchers to fine-tune the compound's properties for specific therapeutic applications.

Recent research has also focused on the stability and metabolism of 4-fluoro-3-(propenyl)sulfamoylbenzoic acid in vivo. Studies using animal models have demonstrated moderate bioavailability and favorable pharmacokinetic profiles, which are essential for drug candidates. However, further optimization may be required to enhance its efficacy and reduce potential toxicity.

In conclusion, 4-fluoro-3-(propenyl)sulfamoylbenzoic acid (CAS No. 926247-14-5) represents a valuable compound with significant potential in drug discovery and development. Its unique structure, combined with recent advances in synthetic methodologies and pharmacological insights, positions it as a promising candidate for addressing unmet medical needs.